Cas no 2172444-64-1 (tert-butyl N-2-(fluorosulfonyl)ethyl-N-(3-methoxypropyl)carbamate)

• Product Name: tert-butyl N-2-(fluorosulfonyl)ethyl-N-(3-methoxypropyl)carbamate
• CAS No: 2172444-64-1
• MF: C₁₁H₂₂FNO₅S
• MW: 299.359486103058
• CID: 6389162
• PubChem ID: 165563088
• Update Time: 2025-05-22

tert-butyl N-2-(fluorosulfonyl)ethyl-N-(3-methoxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(fluorosulfonyl)ethyl-N-(3-methoxypropyl)carbamate
• 2172444-64-1
• EN300-1577477
• tert-butyl N-[2-(fluorosulfonyl)ethyl]-N-(3-methoxypropyl)carbamate

• Inchi： 1S/C11H22FNO5S/c1-11(2,3)18-10(14)13(6-5-8-17-4)7-9-19(12,15)16/h5-9H2,1-4H3
• InChI Key： HBKMMHNTTWTLQI-UHFFFAOYSA-N
• SMILES： S(CCN(C(=O)OC(C)(C)C)CCCOC)(=O)(=O)F

Computed Properties

• Exact Mass: 299.12027214g/mol
• Monoisotopic Mass: 299.12027214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.3Ų

Additional information on tert-butyl N-2-(fluorosulfonyl)ethyl-N-(3-methoxypropyl)carbamate

tert-butyl N-2-(fluorosulfonyl)ethyl-N-(3-methoxypropyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-2-(fluorosulfonyl)ethyl-N-(3-methoxypropyl)carbamate, with the CAS number 2172444-64-1, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which incorporates a fluorosulfonyl group, a tert-butyl moiety, and a methoxypropyl chain. These structural features contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of fluorosulfonyl-containing compounds in various chemical reactions, particularly in the realm of organocatalysis and asymmetric synthesis. The fluorosulfonyl group, as a strong electron-withdrawing substituent, enhances the reactivity of the molecule, making it an attractive candidate for catalytic processes. Researchers have demonstrated that tert-butyl N-2-(fluorosulfonyl)ethyl-N-(3-methoxypropyl)carbamate can act as an efficient catalyst in the synthesis of complex organic molecules, including pharmaceutical intermediates and advanced materials.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the fluorosulfonyl intermediate, followed by nucleophilic substitution to introduce the tert-butyl and methoxypropyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with current trends toward sustainable chemistry.

In terms of applications, tert-butyl N-2-(fluorosulfonyl)ethyl-N-(3-methoxypropyl)carbamate has shown promise in several areas. Its ability to stabilize reactive intermediates makes it valuable in peptide synthesis and other biomolecule constructions. Additionally, its unique electronic properties have been leveraged in the development of novel polymers and coatings with enhanced thermal and mechanical stability.

Recent research has also explored the potential of this compound in energy-related applications. For instance, studies have shown that it can serve as an effective additive in lithium-ion batteries, improving their cycle life and energy density. This discovery underscores its versatility and opens new avenues for its use in cutting-edge technologies.

The structural versatility of tert-butyl N-2-(fluorosulfonyl)ethyl-N-(3-methoxypropyl)carbamate is further exemplified by its ability to participate in various click chemistry reactions. These reactions enable rapid and selective formation of complex molecular architectures, which is crucial for drug discovery and materials innovation.

In conclusion, tert-butyl N-2-(fluorosulfonyl)ethyl-N-(3-methoxypropyl)carbamate, with its unique structure and versatile properties, represents a significant advancement in modern chemistry. Its applications span from organic synthesis to materials science, with ongoing research continuing to uncover new potential uses. As scientific understanding deepens, this compound is poised to play an increasingly important role in both academic and industrial settings.